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Compound of Interest

Compound Name: 2-Azidoethanol-d4

Cat. No.: B15621786

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical
properties of 2-Azidoethanol-d4 (2-azido-1,1,2,2-tetradeuterioethanol). Given the specialized
nature of this isotopically labeled compound, this document combines available data with
scientifically grounded estimations for properties where experimental values are not readily
available. This guide is intended to support research and development activities by providing a
detailed reference for this compound.

Core Physical and Chemical Properties

2-Azidoethanol-d4 is the deuterated analogue of 2-Azidoethanol, where the four hydrogen
atoms on the ethanol backbone have been replaced with deuterium. This isotopic labeling is
crucial for a variety of scientific applications, including as a tracer in metabolic studies, for
kinetic isotope effect investigations, and as an internal standard in mass spectrometry-based
quantification.

Quantitative Data Summary

The following table summarizes the key physical properties of 2-Azidoethanol-d4 in
comparison to its non-deuterated counterpart, 2-Azidoethanol.
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Property

2-Azidoethanol-d4

2-Azidoethanol

Molecular Formula

C2D4HNsO

C2HsNsO

Molecular Weight 91.105 g/mol [1] 87.08 g/mol [2]
CAS Number Not available 1517-05-1[3]

Colorless to Slightly Yellow Colorless to Slightly Yellow
Appearance o o

Clear Liquid (Expected) Clear Liquid[4]
Boiling Point 76-78 °C at 24 Torr (Estimated) 77 °C at 24 Torr[3][5]
Density ~1.17 g/cm3 (Estimated) 1.146 g/cm3[3][5]

Refractive Index

~1.426 (Estimated)

1.4264 (Estimate)[3][5]

Solubility

Soluble in Chloroform,
Methanol; Sparingly soluble in
DMSO (Expected)

Soluble in Chloroform,
Methanol; Sparingly soluble in
DMSOI[3]

Note on Estimated Values: The boiling point, density, and refractive index for 2-Azidoethanol-

d4 are estimated based on the values for 2-Azidoethanol. Deuteration typically leads to a slight

increase in density and minor changes in boiling point and refractive index.

Experimental Protocols

The synthesis of 2-Azidoethanol-d4 follows the same principles as the synthesis of 2-

Azidoethanol, with the primary difference being the use of a deuterated starting material. Below

is a detailed, representative protocol for the synthesis of the non-deuterated compound, which

can be adapted for the deuterated analogue.

Synthesis of 2-Azidoethanol from 2-Chloroethanol

This protocol describes a common method for the synthesis of 2-Azidoethanol via nucleophilic

substitution.
Materials:

e 2-Chloroethanol (1.0 eq.)
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Sodium azide (NaNs) (2.5 eq.)

Water (H20)

Diethyl ether (Et20)

Magnesium sulfate (MgSQOa), anhydrous

Brine (saturated NaCl solution)

Procedure:

To a stirred mixture of 2-chloroethanol (1 eq.) in water, sodium azide (1.5 eq.) is added
portion-wise at 0°C.

The reaction mixture is allowed to warm to room temperature and is stirred for 4 hours.

An additional portion of sodium azide (1 eq.) is added, and the solution is heated to 80°C
and refluxed overnight.

After the reaction is complete, the mixture is cooled to room temperature and extracted three
times with diethyl ether.

The combined organic phases are washed with brine and dried over anhydrous magnesium
sulfate.

The solvent is removed under reduced pressure (in vacuo) to yield 2-Azidoethanol as a
colorless oil.

Note for d4 Synthesis: To synthesize 2-Azidoethanol-d4, 2-Chloroethanol-d4 would be used

as the starting material.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2-

Azidoethanol.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15621786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification of 2-Azidoethanol
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A flowchart of the synthesis and purification process for 2-Azidoethanol.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15621786?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide provides a foundational understanding of the physical properties and synthesis of 2-
Azidoethanol-d4 for professionals in research and drug development. The provided data and
protocols are intended to facilitate the effective and safe use of this compound in its various
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
2-Azidoethanol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621786#physical-properties-of-2-azidoethanol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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